Cas no 6300-99-8 (Dicyclopentylmethanol)

• Product Name: Dicyclopentylmethanol
• CAS No: 6300-99-8
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 1644140
• PubChem ID: 239238
• Update Time: 2025-10-29

Dicyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• Dicyclopentylmethanol
• Dicyclopentyl-methanol
• NSC44141
• Hydroxy-dicyclopentyl-methan
• AC1Q76VY
• AC1L62PC
• SureCN2712401
• Dicyclopentylcarbinol
• CTK5B7030
• AR-1I4251
• Dicyclopentyl-methanol; NSC44141; Hydroxy-dicyclopentyl-methan; AC1Q76VY; AC1L62PC; SureCN2712401; dicyclopentyl-methanol; Dicyclopentylcarbinol; CTK5B7030; AR-1I4251;
• G70425
• KJMCBUHSRCZHHX-UHFFFAOYSA-N
• 6300-99-8
• AKOS010145133
• SCHEMBL2712401
• NSC-44141
• DTXSID30286193

• Inchi： 1S/C11H20O/c12-11(9-5-1-2-6-9)10-7-3-4-8-10/h9-12H,1-8H2
• InChI Key： KJMCBUHSRCZHHX-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1)C1CCCC1

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 2.72770

Additional information on Dicyclopentylmethanol

Dicyclopentylmethanol (CAS No. 6300-99-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Dicyclopentylmethanol, identified by the chemical abstracts service number CAS No. 6300-99-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its dicyclopentyl structure, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The unique framework of Dicyclopentylmethanol comprises two cyclopentyl groups attached to a methanol moiety, which endows it with distinct chemical properties that make it invaluable in various industrial and academic settings.

The structural configuration of Dicyclopentylmethanol contributes to its role as an intermediate in the synthesis of more complex molecules. Its stability and reactivity profile have been extensively studied, particularly in the context of developing novel pharmaceutical agents. Researchers have leveraged its chemical properties to design derivatives with enhanced biological activity, making it a cornerstone in medicinal chemistry.

In recent years, advancements in synthetic methodologies have allowed for more efficient production and functionalization of Dicyclopentylmethanol. These innovations have not only improved the scalability of its synthesis but also opened new avenues for its application in drug discovery. For instance, recent studies have highlighted its utility in the preparation of chiral compounds, which are crucial for developing enantiomerically pure drugs with improved therapeutic outcomes.

The pharmaceutical industry has been particularly keen on exploring the potential of Dicyclopentylmethanol as a building block for active pharmaceutical ingredients (APIs). Its incorporation into various molecular frameworks has led to the development of compounds with promising pharmacological properties. Notably, derivatives of Dicyclopentylmethanol have shown efficacy in preclinical studies for treating a range of conditions, including inflammatory disorders and neurodegenerative diseases.

Moreover, the chemical community has recognized the importance of Dicyclopentylmethanol in material science. Its unique structural features make it an excellent candidate for designing polymers and specialty chemicals with tailored properties. For example, researchers have utilized it to create high-performance resins and coatings that exhibit superior mechanical strength and thermal stability.

The synthesis of Dicyclopentylmethanol itself is a subject of ongoing research. Recent publications have reported novel catalytic routes that enhance yield and purity while minimizing environmental impact. These developments align with the broader trend toward sustainable chemistry practices, ensuring that the production of such key intermediates is both efficient and eco-friendly.

Another area where Dicyclopentylmethanol has made significant contributions is in the field of agrochemicals. Its derivatives have been explored as potential candidates for developing new pesticides and herbicides. These compounds exhibit selective toxicity toward target organisms, offering a greener alternative to traditional agrochemicals while maintaining high efficacy.

The future prospects for Dicyclopentylmethanol are bright, with ongoing research aiming to uncover new applications and optimize existing ones. As synthetic chemistry continues to evolve, the versatility of this compound will undoubtedly play a pivotal role in shaping the next generation of pharmaceuticals and materials.